N-({1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}methyl)-1-naphthamide

• IUPAC Name: N-[[1-[(1-ethylpyrazol-4-yl)methyl]piperidin-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H28N4O/c1-2-27-17-19(14-25-27)16-26-12-6-7-18(15-26)13-24-23(28)22-11-5-9-20-8-3-4-10-21(20)22/h3-5,8-11,14,17-18H,2,6-7,12-13,15-16H2,1H3,(H,24,28)
• InChI Key: SAJBVTJJGWKVQO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN2CCCC(C2)CNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H28N4O
• Molecular Weight: 376.5 g/mol

Description

N-({1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}methyl)-1-naphthamide, commonly known as EPPN, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. EPPN belongs to the class of compounds known as piperidine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of EPPN is not fully understood. However, it is believed to exert its effects through modulation of various signaling pathways in the body, including the GABAergic and serotonergic systems. EPPN has also been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects
EPPN has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit tumor cell growth and induce apoptosis in cancer cells. EPPN has also been shown to reduce inflammation and pain in animal models of arthritis. Additionally, EPPN has been shown to exhibit anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

EPPN has several advantages for use in laboratory experiments. It is a synthetic compound, which allows for precise control over its chemical properties. EPPN is also relatively stable and can be easily synthesized in large quantities. However, EPPN has some limitations, including its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on EPPN. One area of interest is the development of EPPN-based therapies for cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of EPPN and to identify potential targets for its therapeutic effects. Finally, research is needed to optimize the synthesis and formulation of EPPN for use in clinical settings.

Synthesis Methods

EPPN can be synthesized through a multistep process involving the reaction of 1-ethyl-4-piperidone with 4-chloromethyl-1-ethylpyrazole, followed by the reaction of the resulting intermediate with 1-naphthylamine. The final product is obtained through purification and characterization using various analytical techniques.

Scientific Research Applications

EPPN has been extensively studied for its potential as a therapeutic agent in various disease conditions. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. EPPN has also been investigated for its potential as an anti-depressant and anti-anxiety agent.